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Compound of Interest

Compound Name: Aluminum Diethylphosphinate

Cat. No.: B1592175 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the use of aluminum
diethylphosphinate (ADP) as a halogen-free flame retardant in high-temperature polyamides.

The information is intended for researchers and scientists in materials science and

professionals in fields where high-performance, flame-retardant polymers are critical.

Introduction
Aluminum diethylphosphinate (Al(C₂H₅)₂PO₂)₃, commonly abbreviated as ADP or AlPi, is a

highly effective, phosphorus-based flame retardant.[1][2] Its high thermal stability, with a

decomposition temperature exceeding 350°C, makes it particularly suitable for high-

temperature engineering plastics like polyamides (PAs).[3] ADP is an environmentally friendly

alternative to halogenated flame retardants as it does not release toxic or corrosive gases

during combustion.[3] It functions through a dual mechanism, acting in both the gas phase and

the condensed phase to suppress fire.[4]

High-temperature polyamides, such as Polyamide 6T (PA6T), Polyamide 9T (PA9T), Polyamide

46 (PA46), and Polyphthalamide (PPA), are increasingly used in demanding applications in the

electronics, automotive, and aerospace industries due to their excellent mechanical properties

and heat resistance. The incorporation of effective flame retardants like ADP is crucial for

meeting stringent fire safety standards in these sectors.[4]
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Mechanism of Action
Aluminum diethylphosphinate imparts flame retardancy through a combination of gas-phase

and condensed-phase mechanisms.

Gas-Phase Inhibition: Upon heating, ADP partially decomposes to release volatile

diethylphosphinic acid.[4] This acid and its subsequent breakdown products, including

phosphorus-containing radicals (P• and PO•), act as radical scavengers in the gas phase.[1]

They interrupt the exothermic chain reactions of combustion by quenching high-energy H• and

OH• radicals, thus inhibiting flame propagation.[1][4]

Condensed-Phase Charring: In the solid phase, ADP promotes the formation of a stable,

insulating char layer on the polymer surface.[4] The aluminum phosphate residue formed from

the decomposition of ADP acts as a barrier, limiting the transfer of heat to the underlying

material and reducing the release of flammable volatiles into the gas phase.[4] This charring

effect is a key factor in preventing dripping and the spread of fire.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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